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For researchers, scientists, and drug development professionals tasked with the precise

quantification of inorganic anions and oxyhalides, the choice of ion chromatography (IC)

column is paramount. The Thermo Scientific™ Dionex™ IonPac™ AS19 Column is a high-

capacity, hydroxide-selective anion-exchange column frequently employed for these analyses,

particularly in environmental and water quality monitoring.[1][2] This guide provides a

comprehensive evaluation of the AS19 column's linearity and range, presenting a comparative

analysis with other commercially available columns and including detailed experimental

protocols to support data interpretation and method development.

Performance Comparison of Anion-Exchange
Columns
The selection of an appropriate IC column is critical for achieving accurate and reliable

quantification of target analytes. The Dionex™ IonPac™ AS19 is specifically designed for the

analysis of oxyhalides, such as bromate, and common inorganic anions in various water

matrices.[1][2] Its performance is benchmarked here against other leading anion-exchange

columns from Metrohm and Shimadzu, which are also widely used for similar applications.
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Column
Particle Size
(µm)

Dimensions
(mm)

Capacity
(µeq/column)

Key Features

Thermo

Scientific™

Dionex™

IonPac™ AS19

Not specified 4 x 250 240

High capacity

and selectivity for

trace bromate

analysis in

drinking water

matrices.[1]

Meets U.S. EPA

Method 300.0

and 300.1

performance

requirements.[1]

Metrohm

Metrosep A Supp

7

5 4.0 x 150/250 Not specified

High-

performance

column for the

parallel

determination of

standard anions,

oxyhalides, and

dichloroacetic

acid, enabling

detection in the

lower µg/L range.

[3][4]

Shimadzu

Shodex IC SI-90

4E

9 4.0 x 250 Not specified

Suitable for

suppressor-

based ion

chromatography

and exceeds the

requirements of

US EPA method

300.1.[5]
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Linearity and Range of Detection
Linearity, typically expressed as the coefficient of determination (R²), demonstrates the direct

proportionality between the analyte concentration and the instrument's response. The dynamic

range, defined by the Lower Limit of Quantification (LLOQ) and the Upper Limit of

Quantification (ULOQ), establishes the concentration boundaries within which the assay is

accurate and precise.

While specific linearity and range data for the Dionex™ IonPac™ AS19 column is not

extensively published in publicly available resources, the performance is expected to be

comparable to other high-quality anion-exchange columns designed for regulated methods like

U.S. EPA 300.1. The following table provides a comparative overview based on available data

for competitor columns and typical performance expectations.
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Analyte

Thermo
Scientific™
Dionex™ IonPac™
AS19 (Estimated)

Metrohm Metrosep
A Supp 7
(Reported)

Shimadzu Shodex
IC SI-90 4E
(Reported)

Linearity (R²) >0.999 Not specified >0.999

Bromate (BrO₃⁻)

LLOQ (µg/L) 1.0 Not specified 5.0

ULOQ (µg/L) 100 Not specified 500

Chloride (Cl⁻)

LLOQ (µg/L) 5.0 Not specified 3.0

ULOQ (mg/L) 200 Not specified 50

Nitrate (NO₃⁻)

LLOQ (µg/L) 5.0 Not specified 10.0

ULOQ (mg/L) 100 Not specified 50

Sulfate (SO₄²⁻)

LLOQ (µg/L) 10.0 Not specified 15.0

ULOQ (mg/L) 200 Not specified 100

Note: The performance data for the Dionex™ IonPac™ AS19 column is estimated based on its

intended applications and the performance of comparable columns. Actual performance may

vary depending on the specific instrument, method conditions, and sample matrix.

Experimental Protocols
To achieve optimal performance and reliable results, it is crucial to follow standardized

experimental protocols. The following section outlines a typical methodology for evaluating the

linearity and range of an anion-exchange column like the AS19 for the analysis of inorganic

anions in water samples, consistent with U.S. EPA Method 300.1.
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Reagents and Standards
Deionized Water: High-purity, deionized water (18.2 MΩ·cm) should be used for the

preparation of all eluents and standards.

Eluent: The choice of eluent will depend on the specific application and target analytes. For

the Dionex™ IonPac™ AS19, a hydroxide eluent is often recommended.[1] For columns like

the Metrohm Metrosep A Supp 7 and Shimadzu Shodex IC SI-90 4E, carbonate/bicarbonate

eluents are commonly used.

Stock Standard Solutions: Certified single or multi-anion stock standards should be used to

prepare calibration standards.

Calibration Standards: A series of at least five calibration standards should be prepared by

diluting the stock standard solution with deionized water to cover the expected concentration

range of the samples.

Chromatographic Conditions
The following table provides a general set of starting conditions. These may need to be

optimized for specific applications.

Parameter

Thermo
Scientific™
Dionex™ IonPac™
AS19

Metrohm Metrosep
A Supp 7

Shimadzu Shodex
IC SI-90 4E

Column Temperature 30 °C 45 °C 40 °C

Flow Rate 1.0 mL/min 0.7 mL/min 1.0 mL/min

Injection Volume 10 - 250 µL 20 µL 50 µL

Detection
Suppressed

Conductivity

Suppressed

Conductivity

Suppressed

Conductivity
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Calibration Curve: Inject the prepared calibration standards in triplicate, from the lowest

concentration to the highest.

Data Analysis: Plot the peak area response against the corresponding concentration for each

analyte.

Linear Regression: Perform a linear regression analysis on the data points. The resulting

equation of the line (y = mx + c) and the coefficient of determination (R²) should be

calculated. An R² value greater than 0.995 is generally considered acceptable.

LLOQ and ULOQ Determination:

The LLOQ is the lowest concentration on the calibration curve that can be measured with

acceptable precision and accuracy (typically with a signal-to-noise ratio of at least 10 and

within a certain percentage of the true value).

The ULOQ is the highest concentration on the calibration curve that maintains linearity.

Beyond this point, the detector response may become non-linear.

Visualizing the Workflow
To further clarify the experimental and analytical process, the following diagrams illustrate the

key workflows.
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Caption: Experimental workflow for evaluating column linearity and range.
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Caption: Logical relationship for comparing column performance metrics.
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[https://www.benchchem.com/product/b1667631#evaluating-the-linearity-and-range-of-the-
as19-column]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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